4-cyano-N-o-tolyl-benzenesulfonamide

• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 4-cyano-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H12N2O2S/c1-11-4-2-3-5-14(11)16-19(17,18)13-8-6-12(10-15)7-9-13/h2-9,16H,1H3
• InChI Key: SVVFLCOTFXTZFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)C#N

Description

4-cyano-N-o-tolyl-benzenesulfonamide is a useful research compound. Its molecular formula is C14H12N2O2S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

O-toluidine (Fluka; 0.118 mL, 1.1 mmol) was added to a clear light yellow solution of 4-cyano-benzenesulfonyl chloride (ABCR GmbH & Co. KG; 202 mg, 1 mmol) in pyridine (5 mL). The resulting clear red-brown solution was then stirred at room temperature for 18 hrs. Subsequently the reaction mixture was diluted with water (50 mL) and ethyl acetate (50 mL). The liquid layers were separated and the aqueous fraction was re-extracted twice with ethyl acetate (25 mL). The combined organic layers were washed with 0.1 M hydrochloric acid and brine (50 mL each), dried with sodium sulfate, filtered and evaporated under reduced pressure. The residue was dried under high vacuum to give 4-cyano-N-o-tolyl-benzenesulfonamide (314 mg, 0.92 mmol, 92% yield) as pale brown oil.